N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide

• Molecular Formula: C11H17NO4S
• Molecular Weight: 259.32 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO4S/c1-8-6-9(2)11(7-10(8)16-3)17(14,15)12-4-5-13/h6-7,12-13H,4-5H2,1-3H3
• InChI Key: JIOQEHZNXZVEMS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCCO)C

Description

N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, also known as HEMSA, is a chemical compound that has been studied for its potential use in various scientific research applications. HEMSA is a sulfonamide derivative that has been synthesized through a number of different methods, and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide is not fully understood, but it is believed to involve modulation of the sigma-1 receptor. The sigma-1 receptor is involved in a number of different physiological processes, and N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been shown to modulate the activity of the receptor in a number of different ways. It is believed that N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide may act as an agonist or antagonist of the sigma-1 receptor, depending on the specific cellular context.
Biochemical and Physiological Effects
N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. One of the most significant effects of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide is its ability to modulate the activity of the sigma-1 receptor. This receptor is involved in a number of different physiological processes, and N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been shown to have potential therapeutic applications in the treatment of various diseases and conditions. N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has also been shown to have anti-inflammatory and antioxidant effects, and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has a number of advantages and limitations for use in lab experiments. One advantage of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide is also relatively expensive and difficult to synthesize, which can limit its use in some experiments. Additionally, the mechanism of action of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide. One area of research that has received significant attention is the potential therapeutic applications of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide in the treatment of various diseases and conditions. Additional research is needed to fully understand the mechanism of action of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, and to identify potential targets for therapeutic intervention. Other potential future directions for research on N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide include the development of more efficient synthesis methods, and the identification of additional physiological effects of the compound.
Conclusion
In conclusion, N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, or N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide, is a chemical compound that has been studied for its potential use in various scientific research applications. N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been synthesized through a number of different methods, and has been shown to have a range of biochemical and physiological effects. While there are limitations to the use of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide in lab experiments, there are also a number of potential future directions for research on this compound, including the development of more efficient synthesis methods and the identification of additional physiological effects.

Synthesis Methods

N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide can be synthesized through a number of different methods, including reaction of 5-methoxy-2,4-dimethylbenzenesulfonyl chloride with ethanolamine, or reaction of 5-methoxy-2,4-dimethylbenzenesulfonyl isocyanate with ethanol. The synthesis of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been studied extensively, and various modifications to the synthesis method have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been studied for its potential use in a number of different scientific research applications. One area of research that has received significant attention is the potential use of N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide as a ligand for the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in a number of different physiological processes, including pain perception, memory formation, and immune response. N-(2-hydroxyethyl)-5-methoxy-2,4-dimethylbenzenesulfonamide has been shown to bind to the sigma-1 receptor with high affinity, and may have potential therapeutic applications in the treatment of various diseases and conditions.